Cas no 41085-99-8 (DiI)

• Product Name: DiI
• CAS No: 41085-99-8
• MF: C₅₉H₉₇ClN₂O₄
• MW: 933.865497350693
• MDL: MFCD00142354
• CID: 331246
• PubChem ID: 24870519
• Update Time: 2025-04-19

DiI Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[3-(1,3-dihydro-3,3- dimethyl-1-octadecyl-2H-indol-2-ylidene)- 1-propenyl]-3,3-dimethyl-1-octadecyl-,perchlorate
• 1,1'-Di-n-octadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate
• 1,1′-Dioctadecyl-3,3,3′,3′-tetramethylindocarbocyanine perchlorate
• 1,1'-Dioctadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate(DiI)
• 3H-Indolium,2-[3-(1,3-dihydro-3,3- dimethyl-1-octadecyl-2H-indol-2-ylidene)- 1-propenyl]-3,3-d...
• 3H-Indolium,2-[3-(1,3-dihydro-3,3- dimethyl-1-octadecyl-2H-indol-2-ylidene)- 1-propenyl]-3,3-dimethyl-1-octadecyl-,perchlorat
• DiI( DiIC18(3))
• DiIC18(3)
• 1,1'-DIOCTADECYL-3,3,3',3'-TETRAMETHYLINDOCARBOCYANINE PERCHLORATE
• DiIC18(3) [1,1'-Dioctadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate]? *Crystallin
• DIIC18(3))
• DiI
• DiIC18(3) [1,1'-Dioctadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate] *Crystalline*

• MDL： MFCD00142354
• Inchi： 1S/C59H97N2.ClO4/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41-50-60-54-46-39-37-44-52(54)58(3,4)56(60)48-43-49-57-59(5,6)53-45-38-40-47-55(53)61(57)51-42-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2;2-1(3,4)5/h37-40,43-49H,7-36,41-42,50-51H2,1-6H3;/q+1;-1
• InChI Key： VBPRUFXXICVDGG-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+]1(CCCCCCCCCCCCCCCCCC)C2C=CC=CC=2C(C)(C)C=1C=CC=C1C(C)(C)C2C=CC=CC=2N1CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 932.71400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 66
• Rotatable Bond Count: 36

Experimental Properties

• Color/Form: Not determined
• Melting Point: 68 °C (dec.) (lit.)
• Solubility: DMF: soluble
• PSA: 80.52000
• LogP: 19.06180
• Sensitiveness: Easily absorb moisture
• λmax: 549 nm
• Solubility: Soluble

DiI Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt